Spermatinamine

• Molecular Formula: C33H44Br4N6O7
• Molecular Weight: 956.4 g/mol
• InChI: InChI=1S/C33H44Br4N6O7/c1-42(13-8-11-39-33(46)28(41-48)20-22-17-25(36)31(50-4)26(37)18-22)12-5-6-14-43(2)29(44)9-7-10-38-32(45)27(40-47)19-21-15-23(34)30(49-3)24(35)16-21/h15-18,47-48H,5-14,19-20H2,1-4H3,(H,38,45)(H,39,46)/b40-27+,41-28+
• InChIKey: AHBVYNLXMXUPAX-QUJZYQTNSA-N

Generic polyamines or bromotyrosine analogs fail to replicate Spermatinamine's precise Icmt or T3SS inhibition. This dimeric, symmetrical bromotyrosine-spermine scaffold is the established baseline for bromotyrosine-derived anticancer and antimicrobial programs. - **Icmt Inhibition**: First characterized natural product inhibitor of this oncogenic target; essential for Ras pathway studies. - **T3SS Potency**: 3x more active than pseudoceramine B (YopE IC50 6 μM vs 19 μM in *Y. pseudotuberculosis*). - **Antimalarial Lead**: Sub-micromolar activity vs *P. falciparum* (0.23 μM; 8x pistillarin). - **Reliable Supply**: Multiple total syntheses enable reproducible in vivo studies.

Spermatinamine: Chemical Identity & Research Applications

Spermatinamine is a bromotyrosine-derived alkaloid isolated from the Australian marine sponge Pseudoceratina sp., featuring a distinctive bromotyrosyl-spermine-bromotyrosyl dimeric sequence [1]. It was identified as the first natural product inhibitor of isoprenylcysteine carboxyl methyltransferase (Icmt), an enzyme that catalyzes the final post-translational modification step of oncogenic proteins including Ras and Rho family GTPases, positioning Icmt inhibition as a validated anticancer target [2]. Spermatinamine has subsequently demonstrated potent in vitro activity against Plasmodium falciparum (3D7) parasites (IC50 = 0.23 μM) [3] and inhibition of bacterial type III secretion (T3S) pathway components YopE (IC50 = 6 μM) and YopH (IC50 = 6 μM) in Yersinia pseudotuberculosis [4], establishing its utility across oncology, antimalarial, and antibacterial research programs.

Marine alkaloid Icmt pathway probe for oncogenic signaling studies

Dimeric bromotyrosine scaffold for target-engagement and anti-virulence research

Characterized synthetic supply supports reproducible antimalarial and cytotoxicity screening

• [1] Buchanan, M. S., Carroll, A. R., Fechner, G. A., Boyle, A., Simpson, M. M., Addepalli, R., Avery, V. M., Hooper, J. N., Su, N., Chen, H., & Quinn, R. J. (2007). Spermatinamine, the first natural product inhibitor of isoprenylcysteine carboxyl methyltransferase, a new cancer target. Bioorganic & Medicinal Chemistry Letters, 17(24), 6860–6863. View Source
• [2] Winter-Vann, A. M., & Casey, P. J. (2005). Post-prenylation-processing enzymes as new targets in oncogenesis. Nature Reviews Cancer, 5(5), 405–412. View Source
• [3] Choomuenwai, V., Schwartz, B. D., Beattie, K. D., Andrews, K. T., Khokhar, S., & Davis, R. A. (2013). The discovery, synthesis and antimalarial evaluation of natural product-based polyamine alkaloids. Tetrahedron Letters, 54(38), 5188–5191. View Source
• [4] Yin, S., Davis, R. A., Shelper, T., Sykes, M. L., Avery, V. M., Elofsson, M., Sundin, C., & Quinn, R. J. (2011). Pseudoceramines A–D, new antibacterial bromotyrosine alkaloids from the marine sponge Pseudoceratina sp. Organic & Biomolecular Chemistry, 9(19), 6755–6760. View Source

Spermatinamine Irreplaceability vs. Generic Analogs

Generic substitution of spermatinamine with other bromotyrosine or polyamine natural products—even those isolated from the same sponge genus Pseudoceratina—is scientifically indefensible due to pronounced target selectivity and potency divergence. While pseudoceramines A–D share the bromotyrosine-spermine core architecture, only spermatinamine (compound 5) demonstrates potent Icmt inhibition, whereas pseudoceramines A–D were not reported to inhibit this enzyme [1]. Similarly, in antimalarial head-to-head evaluation, spermatinamine (IC50 = 0.23 μM) is approximately 8.3-fold more potent than the structurally distinct polyamine pistillarin (IC50 = 1.9 μM) [2]. In T3S inhibition assays, spermatinamine (YopE IC50 = 6 μM; YopH IC50 = 6 μM) is 3.2-fold more potent at YopE and 5.5-fold more potent at YopH than the co-occurring pseudoceramine B (YopE IC50 = 19 μM; YopH IC50 = 33 μM) [3]. These quantitative disparities confirm that spermatinamine possesses a unique biological fingerprint that cannot be replicated by substitution with structurally or taxonomically related compounds, mandating compound-specific procurement for reproducible experimental outcomes.

Scaffold symmetry & bromination

Generic polyamines lack the precise dimeric bromotyrosine structure required for Icmt and T3SS target engagement.

Polyamine linker length

Variation in the central polyamine chain may shift cytotoxic and antimicrobial profiles by more than one order of magnitude.

Oxime/halogen substitution pattern

Analogues with altered oxime or halogenation patterns show divergent biological response, precluding direct interchangeability without validation.

• [1] Buchanan, M. S., Carroll, A. R., Fechner, G. A., Boyle, A., Simpson, M. M., Addepalli, R., Avery, V. M., Hooper, J. N., Su, N., Chen, H., & Quinn, R. J. (2007). Spermatinamine, the first natural product inhibitor of isoprenylcysteine carboxyl methyltransferase, a new cancer target. Bioorganic & Medicinal Chemistry Letters, 17(24), 6860–6863. View Source
• [2] Choomuenwai, V., Schwartz, B. D., Beattie, K. D., Andrews, K. T., Khokhar, S., & Davis, R. A. (2013). The discovery, synthesis and antimalarial evaluation of natural product-based polyamine alkaloids. Tetrahedron Letters, 54(38), 5188–5191. View Source
• [3] Yin, S., Davis, R. A., Shelper, T., Sykes, M. L., Avery, V. M., Elofsson, M., Sundin, C., & Quinn, R. J. (2011). Pseudoceramines A–D, new antibacterial bromotyrosine alkaloids from the marine sponge Pseudoceratina sp. Organic & Biomolecular Chemistry, 9(19), 6755–6760. View Source

Spermatinamine Comparative Potency & Selectivity

Antimalarial Potency vs. Polyamine Alkaloids

Spermatinamine is the first and only reported natural product inhibitor of isoprenylcysteine carboxyl methyltransferase (Icmt), discovered through a high-throughput screening campaign of natural product extracts [1]. This target engagement profile distinguishes it from all other bromotyrosine alkaloids isolated from Pseudoceratina sp., including pseudoceramines A–D, which were not identified as Icmt inhibitors in the same screening effort [1]. The unique mechanism of action addresses a validated oncogenic pathway without reliance on synthetic small molecules that may exhibit off-target kinase inhibition [2].

Antimalarial potency

Cross-study comparable

IC₅₀ 0.23 μM vs Pistillarin 1.9 μM

Supports antimalarial screening context

Reported 8.3-fold endpoint difference, P. falciparum 3D7

Evidence Dimension	Icmt inhibitory activity
Target Compound Data	Active Icmt inhibitor; first natural product inhibitor identified
Comparator Or Baseline	All other bromotyrosine natural products from Pseudoceratina sp. (pseudoceramines A–D) and other marine sponge extracts
Quantified Difference	Spermatinamine is the only compound in its natural product class with confirmed Icmt inhibition
Conditions	Natural product high-throughput screening against Icmt enzyme

Why This Matters

Procurement of spermatinamine is essential for Icmt-targeted drug discovery programs, as no alternative natural product scaffold exists for this mechanism.

• [1] Buchanan, M. S., Carroll, A. R., Fechner, G. A., Boyle, A., Simpson, M. M., Addepalli, R., Avery, V. M., Hooper, J. N., Su, N., Chen, H., & Quinn, R. J. (2007). Spermatinamine, the first natural product inhibitor of isoprenylcysteine carboxyl methyltransferase, a new cancer target. Bioorganic & Medicinal Chemistry Letters, 17(24), 6860–6863. View Source
• [2] Winter-Vann, A. M., & Casey, P. J. (2005). Post-prenylation-processing enzymes as new targets in oncogenesis. Nature Reviews Cancer, 5(5), 405–412. View Source

T3SS Inhibition Potency vs. Pseudoceramine B

In a direct comparative study evaluating natural product polyamines against chloroquine-sensitive Plasmodium falciparum (3D7) parasites, spermatinamine demonstrated an IC50 of 0.23 μM, representing an 8.3-fold improvement in potency over pistillarin (IC50 = 1.9 μM), the next most potent compound in the series [1]. The study included ianthelliformisamines A–C as additional comparators, none of which exceeded spermatinamine's potency [1].

T3SS YopE inhibition

Direct comparison

IC₅₀ 6 μM vs Pseudoceramine B 19 μM

Supports T3SS pathway-response interpretation

Y. pseudotuberculosis YopE secretion assay

Evidence Dimension	In vitro antimalarial activity
Target Compound Data	IC50 = 0.23 μM
Comparator Or Baseline	Pistillarin IC50 = 1.9 μM
Quantified Difference	8.3-fold more potent (0.23 μM vs 1.9 μM)
Conditions	Plasmodium falciparum 3D7 (chloroquine-sensitive) in vitro culture

Why This Matters

This 8.3-fold potency advantage positions spermatinamine as the lead scaffold for antimalarial medicinal chemistry optimization.

• [1] Choomuenwai, V., Schwartz, B. D., Beattie, K. D., Andrews, K. T., Khokhar, S., & Davis, R. A. (2013). The discovery, synthesis and antimalarial evaluation of natural product-based polyamine alkaloids. Tetrahedron Letters, 54(38), 5188–5191. View Source

Cytotoxicity Baseline for Prostate Cancer

In a side-by-side evaluation of compounds isolated from Pseudoceratina sp. for inhibition of the type III secretion (T3S) pathway in Yersinia pseudotuberculosis, spermatinamine (compound 5) exhibited significantly greater potency than pseudoceramine B (compound 2) [1]. For YopE secretion inhibition, spermatinamine achieved an IC50 of 6 μM compared to 19 μM for pseudoceramine B (3.2-fold difference). For YopH enzyme activity, spermatinamine IC50 was 6 μM versus 33 μM for pseudoceramine B (5.5-fold difference) [1].

Cytotoxicity baseline

Cross-study

Active against DU145, HeLa, MCF-7 cell lines

Cell-model endpoint review baseline

Establishes reference for analog SAR programs

Evidence Dimension	Inhibition of T3S pathway components
Target Compound Data	YopE IC50 = 6 μM; YopH IC50 = 6 μM
Comparator Or Baseline	Pseudoceramine B: YopE IC50 = 19 μM; YopH IC50 = 33 μM
Quantified Difference	3.2-fold (YopE) and 5.5-fold (YopH) more potent
Conditions	Yersinia pseudotuberculosis type III secretion assay

Why This Matters

Spermatinamine's superior T3S inhibition makes it the preferred tool compound for antivirulence research targeting Gram-negative bacterial pathogens.

• [1] Yin, S., Davis, R. A., Shelper, T., Sykes, M. L., Avery, V. M., Elofsson, M., Sundin, C., & Quinn, R. J. (2011). Pseudoceramines A–D, new antibacterial bromotyrosine alkaloids from the marine sponge Pseudoceratina sp. Organic & Biomolecular Chemistry, 9(19), 6755–6760. View Source

Synthetic Accessibility & Efficiency Benchmark

Synthesis and evaluation of spermatinamine analogues against three human cancer cell lines (HeLa cervix adenocarcinoma, MCF-7 breast adenocarcinoma, DU145 prostate carcinoma) identified analogues 12, 14, and 15 as the most potent, with IC50 values in the 5–10 μM range [1]. SAR analysis revealed that extended polyamine linker length combined with aromatic oxime substitution produced the most potent analogues, providing a rational basis for selecting spermatinamine derivatives with enhanced anticancer activity [1].

Synthetic efficiency

Reported method context

31% overall yield, two-step reduction

Supports synthetic supply evaluation

Improved route vs earlier sequences reported

Evidence Dimension	Cytotoxicity against cancer cell lines
Target Compound Data	Analogue IC50 range: 5–10 μM (HeLa, MCF-7, DU145)
Comparator Or Baseline	Parent spermatinamine (not directly compared in this study; Icmt inhibition previously established)
Quantified Difference	SAR identifies linker length and oxime substitution as potency drivers
Conditions	HeLa, MCF-7, DU145 cell lines; 24–72 hour cytotoxicity assays

Why This Matters

This SAR data guides procurement of specific analogues (12, 14, 15) or informs custom synthesis requests for optimized anticancer screening.

• [1] Moosa, B. A., Sagar, S., Li, S., Esau, L., Kaur, M., & Khashab, N. M. (2016). Synthesis and anticancer evaluation of spermatinamine analogues. Bioorganic & Medicinal Chemistry Letters, 26(6), 1629–1632. View Source

Synthetic Accessibility: Improved Total Synthesis Reduces Route Length by Two Steps

An improved total synthesis of spermatinamine was reported that is two steps shorter and more efficient than the previously published sequence [1]. This synthetic advancement enables access to non-symmetrical spermine-based natural products carrying two different bromotyrosine building blocks [1], facilitating SAR exploration and scale-up for preclinical studies that would be impractical via marine sponge extraction alone.

Evidence Dimension	Synthetic route efficiency
Target Compound Data	Improved synthesis: 2 steps shorter than prior route
Comparator Or Baseline	First total synthesis (García et al., 2009)
Quantified Difference	2-step reduction in synthetic sequence
Conditions	Organic synthesis; comparison of published routes

Why This Matters

The shorter synthetic route reduces cost and time for producing spermatinamine in quantities sufficient for in vivo studies, making it a more viable procurement option for advanced research programs.

• [1] Hillgren, J. M., Oberg, C. T., & Elofsson, M. (2012). Syntheses of pseudoceramines A–D and a new synthesis of spermatinamine, bromotyrosine natural products from marine sponges. Organic & Biomolecular Chemistry, 10(6), 1246–1254. View Source

Spermatinamine: Evidence-Based Research Applications

Anti-virulence & T3SS Inhibition Studies

Spermatinamine serves as the sole natural product chemical probe for validating Icmt as a therapeutic target in Ras- and Rho-driven cancers. Its first-in-class mechanism of action enables orthogonal confirmation of Icmt dependency in cancer cell lines, complementing genetic knockdown approaches. Research groups investigating Icmt inhibition as a strategy to block oncogenic protein prenylation should procure spermatinamine as a positive control and scaffold for medicinal chemistry optimization [1].

Cytotoxic SAR Benchmark in MedChem Programs

With an IC50 of 0.23 μM against chloroquine-sensitive P. falciparum (3D7), spermatinamine represents the most potent antimalarial among structurally characterized marine polyamine alkaloids. It is 8.3-fold more potent than pistillarin, the next most active compound in the same class. Procurement of spermatinamine is indicated for SAR studies aimed at improving potency, selectivity, and pharmacokinetic properties of polyamine-based antimalarial leads [2].

Antimalarial Polyamine Alkaloid Probe

Spermatinamine's potent inhibition of YopE secretion (IC50 = 6 μM) and YopH enzymatic activity (IC50 = 6 μM) in Yersinia pseudotuberculosis positions it as a valuable tool compound for antivirulence research. It outperforms the structurally related pseudoceramine B by 3.2-fold (YopE) and 5.5-fold (YopH). Laboratories studying T3S-mediated pathogenesis in Gram-negative bacteria (e.g., Yersinia, Pseudomonas, Salmonella) should prioritize spermatinamine for chemical biology studies and inhibitor screening cascades [3].

Icmt Inhibition & Oncogenic Signaling

The established SAR framework for spermatinamine analogues—demonstrating that extended polyamine linkers and aromatic oxime substitutions enhance cytotoxicity (IC50 range 5–10 μM against HeLa, MCF-7, DU145)—provides a rational basis for designing and procuring optimized analogues. Researchers engaged in medicinal chemistry of bromotyrosine natural products can leverage this SAR data to prioritize specific analogues (12, 14, 15) for further biological evaluation or to inform custom synthesis requests [4].

Application

Selection Property

Validation Focus

Anti-virulence & T3SS pathway studies

T3SS pathway-response context

Yop effector secretion assay endpoints

Cytotoxic SAR baseline in MedChem

Cell-model endpoint baseline

Cytotoxicity panel (prostate, breast, cervical)

Antimalarial polyamine alkaloid probe

Antimalarial screening context

P. falciparum growth inhibition endpoints

Icmt inhibition & oncogenic signaling

Post-translational modification probe

Icmt-dependent GTPase processing endpoints

• [1] Buchanan, M. S., Carroll, A. R., Fechner, G. A., Boyle, A., Simpson, M. M., Addepalli, R., Avery, V. M., Hooper, J. N., Su, N., Chen, H., & Quinn, R. J. (2007). Spermatinamine, the first natural product inhibitor of isoprenylcysteine carboxyl methyltransferase, a new cancer target. Bioorganic & Medicinal Chemistry Letters, 17(24), 6860–6863. View Source
• [2] Choomuenwai, V., Schwartz, B. D., Beattie, K. D., Andrews, K. T., Khokhar, S., & Davis, R. A. (2013). The discovery, synthesis and antimalarial evaluation of natural product-based polyamine alkaloids. Tetrahedron Letters, 54(38), 5188–5191. View Source
• [3] Yin, S., Davis, R. A., Shelper, T., Sykes, M. L., Avery, V. M., Elofsson, M., Sundin, C., & Quinn, R. J. (2011). Pseudoceramines A–D, new antibacterial bromotyrosine alkaloids from the marine sponge Pseudoceratina sp. Organic & Biomolecular Chemistry, 9(19), 6755–6760. View Source
• [4] Moosa, B. A., Sagar, S., Li, S., Esau, L., Kaur, M., & Khashab, N. M. (2016). Synthesis and anticancer evaluation of spermatinamine analogues. Bioorganic & Medicinal Chemistry Letters, 26(6), 1629–1632. View Source